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Compound of Interest

Compound Name: 1-Adamantaneacetyl chloride

Cat. No.: B020703 Get Quote

A Core Component for Innovative Drug Design and Synthesis

This technical guide offers a comprehensive overview of 1-Adamantaneacetyl chloride, a key

synthetic intermediate for researchers, scientists, and professionals in drug development. This

document details its chemical and physical characteristics, synthesis protocols, reactivity, and

significant applications in medicinal chemistry, with a focus on its role in creating novel

therapeutics.

Physicochemical Properties
1-Adamantaneacetyl chloride is a crystalline solid that serves as a versatile building block in

organic synthesis.[1] Its distinctive three-dimensional adamantane cage structure is a highly

sought-after feature in medicinal chemistry for its ability to confer favorable pharmacokinetic

properties, such as enhanced metabolic stability and lipophilicity, to drug candidates.[1]

Table 1: Physicochemical Data of 1-Adamantaneacetyl Chloride
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Property Value Source(s)

CAS Number 19835-38-2 [2][3][4][5][6][7]

Molecular Formula C₁₂H₁₇ClO [1][2][3][4][5][6][7]

Molecular Weight 212.72 g/mol [1][2][3][4][7]

Boiling Point
281.1 °C at 760 mmHg; 110-

111 °C at 2 Torr
[2][3][4][8][9]

Density ~1.2 g/cm³ [2][3][4][8][9]

Flash Point 126 °C [2][3][4][8][9]

InChI Key
HLQSEJBREPQBRW-

UHFFFAOYSA-N
[6]

Synthesis and Reactivity
The standard synthesis of 1-Adamantaneacetyl chloride involves the conversion of 1-

adamantaneacetic acid using a chlorinating agent.[1] Thionyl chloride (SOCl₂) is a commonly

used reagent for this transformation due to its effectiveness and the convenient removal of

byproducts.[1][10]

Experimental Protocol: Synthesis via Thionyl Chloride
This protocol outlines the laboratory-scale synthesis of 1-Adamantaneacetyl chloride from 1-

adamantaneacetic acid.

Materials:

1-Adamantaneacetic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or toluene)

Round-bottom flask
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Reflux condenser

Magnetic stirrer

Heating mantle

Rotary evaporator

Procedure:

To a stirred solution of 1-adamantaneacetic acid in an anhydrous solvent within a round-

bottom flask, slowly add an excess of thionyl chloride at room temperature.

Fit the flask with a reflux condenser and heat the reaction mixture to reflux.

Maintain the reflux for several hours, monitoring the reaction's progress by thin-layer

chromatography (TLC) until the starting material is consumed.

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and solvent under reduced pressure using a rotary

evaporator.

The crude 1-Adamantaneacetyl chloride can be purified by vacuum distillation.[1]

1-Adamantaneacetic Acid

Chlorination

Thionyl Chloride

1-Adamantaneacetyl Chloride

SO₂ + HCl

Click to download full resolution via product page

Caption: Synthesis of 1-Adamantaneacetyl Chloride.

The reactivity of 1-Adamantaneacetyl chloride is dominated by the electrophilic nature of its

acyl chloride group.[1] It readily undergoes nucleophilic acyl substitution with a wide range of

nucleophiles, including alcohols, phenols, and amines, to yield the corresponding esters and
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amides.[1] This reactivity makes it an invaluable tool for introducing the bulky and lipophilic

adamantane moiety into diverse molecular scaffolds.[1]

Applications in Drug Development
The adamantane core is a well-established pharmacophore that can enhance the drug-like

properties of a molecule, including its bioavailability and ability to penetrate the blood-brain

barrier.[1] Consequently, 1-Adamantaneacetyl chloride is a vital starting material for the

synthesis of a variety of therapeutic agents, including antiviral and antitumor compounds.[1]

Drug Discovery Workflow
The use of 1-Adamantaneacetyl chloride in drug discovery typically follows a structured

workflow, from initial synthesis to the identification of a drug candidate.
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1-Adamantaneacetyl Chloride
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Caption: Drug Discovery and Development Workflow.
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A notable application of this compound is in the development of inhibitors for the enzyme 11β-

hydroxysteroid dehydrogenase type 1 (11β-HSD1), a target for metabolic diseases.[4] The

adamantane group can effectively occupy a hydrophobic pocket in the enzyme's active site,

leading to potent inhibition.

Inhibition of 11β-HSD1 Signaling Pathway
The mechanism of action for adamantane-based inhibitors often involves blocking the

conversion of cortisone to the active glucocorticoid cortisol.

Cellular Environment

Cortisone

11β-HSD1 substrate Cortisol conversion Glucocorticoid Receptor activation Target Gene Expression

Adamantane-based
Inhibitor  inhibition

Click to download full resolution via product page

Caption: Inhibition of the 11β-HSD1 Pathway.

Furthermore, adamantane derivatives are utilized in creating advanced drug delivery systems,

such as liposomes and cyclodextrin complexes, to improve the targeting and efficacy of

therapeutic agents.[11]

Safety and Handling
1-Adamantaneacetyl chloride is classified as an irritant and is corrosive.[5][9] It should be

handled with care in a well-ventilated fume hood, and appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn. The

compound reacts with water and moisture, so it must be stored in a cool, dry place.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement

Hazard H315 Causes skin irritation.[6]

H319
Causes serious eye irritation.

[6]

H335
May cause respiratory

irritation.[6]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[12]

[13]

P302+P352
IF ON SKIN: Wash with plenty

of water.[6]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 1-Adamantaneacetyl chloride | 19835-38-2 [smolecule.com]

2. Adamantan-1-ylacetyl chloride | CAS#:19835-38-2 | Chemsrc [chemsrc.com]

3. chembk.com [chembk.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.geneseo.edu/sites/default/files/users/247/Acetyl%20chloride.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.sigmaaldrich.com/TW/zh/product/achemblock/advh98de6203?context=bbe
https://www.geneseo.edu/sites/default/files/users/247/Acetyl%20chloride.pdf
https://www.chemos.de/import/data/msds/GB_en/75-36-5-A0004473-GB-en.pdf
https://www.benchchem.com/product/b020703?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s673509
https://www.chemsrc.com/en/cas/19835-38-2_1191924.html
https://www.chembk.com/en/chem/AKOS%20BC-0495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 1-ADAMANTANEACETYL CHLORIDE CAS#: 19835-38-2 [amp.chemicalbook.com]

5. Page loading... [guidechem.com]

6. 1-Adamantaneacetyl Chloride | 19835-38-2 [sigmaaldrich.com]

7. 1-Adamantaneacetyl chloride | C12H17ClO | CID 2771882 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. lookchem.com [lookchem.com]

9. 19835-38-2 CAS MSDS (1-ADAMANTANEACETYL CHLORIDE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

10. prepchem.com [prepchem.com]

11. Adamantane-containing drug delivery systems [pharmacia.pensoft.net]

12. geneseo.edu [geneseo.edu]

13. chemos.de [chemos.de]

To cite this document: BenchChem. [In-Depth Technical Guide: 1-Adamantaneacetyl
Chloride (CAS No. 19835-38-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020703#1-adamantaneacetyl-chloride-cas-number-
19835-38-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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